4-(3-Hydroxybutyl)phenol

• CAS No.: 69617-84-1
• Product Name: 4-(3-Hydroxybutyl)phenol
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 4-(3-hydroxybutyl)phenol
• Standard InChI: InChI=1S/C10H14O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-8,11-12H,2-3H2,1H3
• Standard InChIKey: SFUCGABQOMYVJW-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=C(C=C1)O)O
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)O
• Appearance: Solid powder
• Description: Rhododendrol, (+/-)-, is an aromatic compound that may be useful in the treatment of hepatic diseases. However, this product is a known pro-oxidant which can be toxic to melanocytes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AI3-31843; Rhododendrol, (+/-)-
• Reference: 1: Ito S, Wakamatsu K. Biochemical Mechanism of Rhododendrol-Induced Leukoderma. Int J Mol Sci. 2018 Feb 12;19(2). pii: E552. doi: 10.3390/ijms19020552. Review. PubMed PMID: 29439519; PubMed Central PMCID: PMC5855774.; 2: Ito S, Okura M, Wakamatsu K, Yamashita T. The potent pro-oxidant activity of rhododendrol-eumelanin induces cysteine depletion in B16 melanoma cells. Pigment Cell Melanoma Res. 2017 Jan;30(1):63-67. doi: 10.1111/pcmr.12556. PubMed PMID: 28132436.; 3: Kondo M, Kawabata K, Sato K, Yamaguchi S, Hachiya A, Takahashi Y, Inoue S. Glutathione maintenance is crucial for survival of melanocytes after exposure to rhododendrol. Pigment Cell Melanoma Res. 2016 Sep;29(5):541-9. doi: 10.1111/pcmr.12494. Epub 2016 Jul 1. PubMed PMID: 27223685.
• PubChem Compound: 97790
• Last Modified: Nov 11 2021